Cas no 623-38-1 (3-oxopentanal)

• Product Name: 3-oxopentanal
• CAS No: 623-38-1
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 1637111
• PubChem ID: 12179
• Update Time: 2025-04-21

3-oxopentanal Chemical and Physical Properties

Names and Identifiers

• 3-oxopentanal
• 1,3-PENTANEDIONE
• 623-38-1
• DTXSID20211358
• SCHEMBL942047
• Pentanal, 3-oxo-
• 1,3 pentadione
• 3,5-pentanedione
• ZNNXJRURXWWGLN-UHFFFAOYSA-N

• Inchi： 1S/C5H8O2/c1-2-5(7)3-4-6/h4H,2-3H2,1H3
• InChI Key： ZNNXJRURXWWGLN-UHFFFAOYSA-N
• SMILES： O=C(CC=O)CC

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14